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Compound of Interest

Compound Name: Annosquamosin B

Cat. No.: B1249476 Get Quote

Annosquamosin B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the current publicly available

information on Annosquamosin B, an ent-kaurane diterpenoid isolated from the plant Annona

squamosa. While the chemical structure of Annosquamosin B is well-defined, a

comprehensive body of research detailing its biological activities and mechanisms of action is

not yet available in the public domain. This document summarizes the known chemical data

and provides context based on the bioactivities of related compounds from its source.

Chemical and Physical Properties
Annosquamosin B is identified by the following chemical identifiers and properties. The data

presented here is compiled from various chemical databases.
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Property Data

CAS Number 177742-56-2[1]

Molecular Formula C₁₉H₃₂O₃[1]

Molecular Weight 308.5 g/mol

Synonyms 19-nor-ent-kaurane-4alpha,16beta,17-triol[1]

XLogP3 2.7

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass 308.23514488

Topological Polar Surface Area 60.7 Å²

Biological Activity and Research Landscape
A thorough review of scientific literature reveals a significant gap in the specific biological

evaluation of Annosquamosin B. To date, no detailed studies on its cytotoxic, anti-

inflammatory, antimicrobial, or other potential therapeutic effects have been published.

However, the plant from which Annosquamosin B is derived, Annona squamosa, is a rich

source of various bioactive compounds, including other ent-kaurane diterpenoids. Research on

these related compounds and crude extracts of the plant can offer preliminary insights into the

potential, yet unconfirmed, activities of Annosquamosin B.

Anti-inflammatory Activity: A study on another ent-kaurane, 16β,17-dihydroxy-ent-kauran-19-

oic acid, isolated from the stems of Annona squamosa, demonstrated inhibitory effects on

various human neutrophil functions.[2] This suggests that compounds with this core structure

may possess anti-inflammatory properties.

Anti-platelet Aggregation: A phytochemical investigation of Annona squamosa stems led to

the isolation of several ent-kaurane diterpenoids that exhibited inhibitory effects on rabbit

platelet aggregation.[3][4]
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Cytotoxicity: Various solvent extracts of Annona squamosa seeds have shown cytotoxic

activity against a panel of human cancer cell lines, including nasopharyngeal (KB), lung (A-

549), breast (MCF-7), and leukemic (K-562) cells.[5]

Antimicrobial Activity: Extracts from Annona squamosa have demonstrated antibacterial

properties and have been shown to modulate the activity of antibiotics.[6]

It is critical to note that these activities are not directly attributed to Annosquamosin B. These

findings only provide a rationale for future investigation into the specific biological profile of this

compound.

Experimental Protocols
Due to the absence of published research on the biological activities of Annosquamosin B, no

specific experimental protocols can be cited.

Future Directions and Methodological
Considerations
The lack of data on Annosquamosin B highlights an opportunity for further research. A logical

progression of investigation would follow a standard natural product drug discovery workflow.

The following diagram illustrates a generalized approach that could be applied to characterize

the biological activities of Annosquamosin B.
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Isolation & Characterization

In Vitro Biological Screening

Mechanism of Action Studies
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Target Identification
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Caption: A generalized workflow for the discovery and characterization of natural products.
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In conclusion, Annosquamosin B represents a structurally defined natural product with a

currently uncharacterized biological profile. The known activities of related compounds from

Annona squamosa suggest that further investigation into its potential anti-inflammatory,

cytotoxic, and antimicrobial properties is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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